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Compound of Interest

Compound Name: (R,R)-GSK321

Cat. No.: B15616904 Get Quote

Researchers and laboratory personnel must prioritize safety and environmental responsibility

when handling and disposing of the small molecule inhibitor, (R,R)-GSK321. Although a

specific Safety Data Sheet (SDS) for (R,R)-GSK321 is not publicly available, it is imperative to

treat this compound as hazardous chemical waste. The following guidelines, based on

established best practices for novel small molecule inhibitors, provide a framework for its safe

management and disposal. Always consult your institution's specific Environmental Health and

Safety (EHS) guidelines for compliance with local regulations.

Compound Identification and Hazard Assessment
(R,R)-GSK321 is a wild-type isocitrate dehydrogenase 1 (WT IDH1) inhibitor.[1] It is an isomer

of GSK321, a potent and selective mutant IDH1 inhibitor.[1][2][3] Due to its classification as a

novel research chemical, comprehensive hazard data is limited. Therefore, it should be

handled with the assumption that it is toxic and may pose other health risks.
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Chemical Information Data

Compound Name (R,R)-GSK321

CAS Number 1816272-19-1[1]

Molecular Formula C28H28FN5O3[4]

Molecular Weight 501.56 g/mol [4][5]

Appearance Solid powder[4]

Storage

Short term (days to weeks) at 0-4°C; Long term

(months to years) at -20°C.[4] Stock solutions

can be stored at -80°C for up to 6 months or

-20°C for up to 1 month.[1][2][3]

Proper Disposal Protocol for (R,R)-GSK321
The disposal of (R,R)-GSK321 and materials contaminated with it must be managed as

hazardous chemical waste. This ensures the safety of laboratory personnel and prevents

environmental contamination.

Step 1: Personal Protective Equipment (PPE)

Before handling (R,R)-GSK321 for any purpose, including disposal, personnel must wear

appropriate PPE. This includes, but is not limited to, safety goggles, a lab coat, and chemically

resistant gloves.

Step 2: Waste Segregation and Collection

Proper segregation of chemical waste is crucial.

Liquid Waste:

Collect all liquid waste containing (R,R)-GSK321, including unused stock solutions,

working solutions, and the first rinse of any container that held the compound, in a

designated, leak-proof hazardous waste container.[6]

The container must be compatible with the solvents used (e.g., DMSO).
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Clearly label the container with "Hazardous Waste," the full chemical name "(R,R)-
GSK321," the solvent(s), and the approximate concentration.

Solid Waste:

Collect all materials contaminated with (R,R)-GSK321, such as pipette tips, tubes, gloves,

and absorbent paper, in a separate, clearly labeled hazardous waste container for solid

chemical waste.[6]

Step 3: Waste Storage

Store hazardous waste containers in a designated, secure, and well-ventilated area away from

general laboratory traffic. Ensure that incompatible waste types are stored separately to

prevent accidental reactions.

Step 4: Arranging for Disposal

Follow your institution's specific procedures for requesting a chemical waste pickup.[6] Do not

dispose of (R,R)-GSK321 down the drain or in the regular trash.

Step 5: Empty Container Disposal

A container that held (R,R)-GSK321 is generally considered "empty" if all contents have been

removed by normal means and no more than a minimal residue remains. The first rinse of an

"empty" container must be collected and disposed of as hazardous waste.[6] After a thorough

rinsing, deface or remove the original label and dispose of the container according to your

institution's guidelines for non-hazardous waste.[6]

Experimental Workflow for Disposal
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Workflow for (R,R)-GSK321 Disposal
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Caption: Logical workflow for the proper disposal of (R,R)-GSK321.
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This procedural guidance is intended to supplement, not replace, the specific protocols and

regulations established by your institution's EHS department. Always prioritize safety and

compliance in all laboratory operations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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